Cas no 29869-08-7 (1-(adamantane-1-carbonyl)piperazine)

• Product Name: 1-(adamantane-1-carbonyl)piperazine
• CAS No: 29869-08-7
• MF: C₁₅H₂₄N₂O
• MW: 248.363863945007
• MDL: MFCD09787917
• CID: 1439637
• PubChem ID: 17233943
• Update Time: 2025-04-20

1-(adamantane-1-carbonyl)piperazine Chemical and Physical Properties

Names and Identifiers

• 1-adamantyl(piperazin-1-yl)methanone
• CTK4G3954
• N-(1-Adamantylcarbonyl)-piperazin
• 1-(1-adamantanecarbonyl)piperazine
• adamantanyl piperazinyl ketone
• 1-(adamantane-1-carbonyl)-piperazine
• CHEBI:510808
• 1-(1-adamantylcarbonyl)piperazine
• AC1Q5KAX
• SureCN1150471
• ST072044
• AGN-PC-01DQRK
• CHEMBL391335
• 1-(adamantane-1-carbonyl)piperazine
• AB00983558-01
• BBL037233
• Adamantan-1-yl(piperazin-1-yl)methanone
• CCG-351211
• XAFSAELWLMDLKL-UHFFFAOYSA-N
• 29869-08-7
• EN300-25317
• ALBB-024506
• SCHEMBL1150471
• (Piperazin-1-yl)(tricyclo[3.3.1.1~3,7~]decan-1-yl)methanone
• adamantan-1-yl-piperazin-1-yl-methanone
• piperazin-1-yl(tricyclo[3.3.1.1~3,7~]dec-1-yl)methanone
• DTXSID70589438
• MFCD09787917
• VS-14013
• CS-0271887
• AKOS009097513
• BDBM50207783
• piperazine, 1-(tricyclo[3.3.1.1~3,7~]dec-1-ylcarbonyl)-
• STL412114

• MDL： MFCD09787917
• Inchi： 1S/C15H24N2O/c18-14(17-3-1-16-2-4-17)15-8-11-5-12(9-15)7-13(6-11)10-15/h11-13,16H,1-10H2
• InChI Key： XAFSAELWLMDLKL-UHFFFAOYSA-N
• SMILES： O=C(C12CC3CC(CC(C3)C1)C2)N1CCNCC1

Computed Properties

• Exact Mass: 248.188863393g/mol
• Monoisotopic Mass: 248.188863393g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 318
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 32.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazinanes Piperazines